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Compound of Interest

Compound Name: Ethylene Glycol Dibenzyl Ether

Cat. No.: B146529 Get Quote

An In-depth Technical Guide to the Physical Properties of Ethylene Glycol Dibenzyl Ether

This guide provides a comprehensive overview of the core physical properties of Ethylene
Glycol Dibenzyl Ether for researchers, scientists, and professionals in drug development. It

includes a detailed summary of quantitative data, experimental protocols for key property

determination, and a workflow visualization.

Core Physical Properties
Ethylene Glycol Dibenzyl Ether, also known as 1,2-Bis(benzyloxy)ethane, is a high-boiling

point, colorless liquid.[1][2][3] Its key physical and chemical characteristics are summarized

below.
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Property Value Source(s)

CAS Number 622-22-0 [1][2][4]

Molecular Formula C₁₆H₁₈O₂ [1][4][5]

Molecular Weight 242.32 g/mol [1][2][3]

Physical State Liquid (at 20°C) [1][2][3]

Appearance
Colorless to light yellow, clear

liquid
[1][2][3]

Boiling Point 210 °C at 10 mmHg [3][4]

Density 1.06 g/cm³ [4]

Specific Gravity (20/20) 1.06 [1][2]

Flash Point 127.6 - 128 °C [3][4]

Refractive Index 1.551 [4]

Purity >95.0% (GC) [1][2][3]

Experimental Protocols
The following sections detail standardized laboratory procedures for determining the key

physical properties of liquid compounds like Ethylene Glycol Dibenzyl Ether.

Determination of Boiling Point (Thiele Tube Method)
This method is advantageous for its use of small sample quantities (less than 0.5 mL).[6] The

boiling point is the temperature at which the vapor pressure of the liquid equals the surrounding

atmospheric pressure.[7]

Apparatus:

Thiele tube

Thermometer
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Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner)

Liquid paraffin or mineral oil

Rubber band or thread

Procedure:

Fill the small test tube with the liquid sample to about half-full.[6]

Place the capillary tube into the test tube with the sealed end pointing upward.[6][7]

Attach the test tube to the thermometer using a rubber band or thread, ensuring the sample

is level with the thermometer bulb.[7]

Insert the thermometer assembly into the Thiele tube, which is filled with mineral oil, ensuring

the sample is immersed in the oil.[6]

Gently heat the side arm of the Thiele tube. Convection currents will ensure uniform

temperature distribution.[7]

Continue heating until a rapid and continuous stream of bubbles emerges from the open end

of the capillary tube.[6][7]

Remove the heat source and allow the apparatus to cool.

The boiling point is the temperature recorded at the exact moment the stream of bubbles

stops and the liquid begins to enter the capillary tube.[6][7]

Determination of Density
Density, a characteristic property of a substance, is defined as its mass per unit volume.[8] For

liquids, this can be determined by precisely measuring the mass of a known volume.[9]

Apparatus:
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Graduated cylinder (e.g., 25 mL or 50 mL)

Electronic balance (analytical balance)

Thermometer

Procedure:

Measure and record the mass of a clean, dry graduated cylinder using the electronic

balance.[9][10][11]

Pour a specific volume of Ethylene Glycol Dibenzyl Ether into the graduated cylinder (e.g.,

20 mL). Record the volume accurately.[9][10]

Weigh the graduated cylinder containing the liquid and record the combined mass.[9][11]

Measure and record the temperature of the liquid.[9]

Calculate the mass of the liquid by subtracting the mass of the empty graduated cylinder

from the combined mass.[10]

Calculate the density using the formula: Density = Mass / Volume.[8]

The process can be repeated with different volumes to ensure accuracy, and the results can

be averaged.[8]

Visualization
The following diagram illustrates a generalized experimental workflow for determining the

density of a liquid compound.
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Caption: Workflow for Liquid Density Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. labproinc.com [labproinc.com]

2. labproinc.com [labproinc.com]

3. Ethylene Glycol Dibenzyl Ether | 622-22-0 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

4. echemi.com [echemi.com]

5. Ethylene Glycol Dibenzyl Ether | C16H18O2 | CID 222542 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. chem.libretexts.org [chem.libretexts.org]

7. vijaynazare.weebly.com [vijaynazare.weebly.com]

8. chem.libretexts.org [chem.libretexts.org]

9. akbis.gantep.edu.tr [akbis.gantep.edu.tr]

10. wjec.co.uk [wjec.co.uk]

11. scribd.com [scribd.com]

To cite this document: BenchChem. [Physical properties of Ethylene Glycol Dibenzyl Ether].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146529#physical-properties-of-ethylene-glycol-
dibenzyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b146529?utm_src=pdf-custom-synthesis
https://labproinc.com/products/ethylene-glycol-dibenzyl-ether-5ml-d0160-5ml
https://labproinc.com/products/ethylene-glycol-dibenzyl-ether-25ml-d0160-25ml
https://www.tcichemicals.com/OP/en/p/D0160
https://www.tcichemicals.com/OP/en/p/D0160
https://www.echemi.com/produce/pr2411081296-ethylene-glycol-dibenzyl-ether.html
https://pubchem.ncbi.nlm.nih.gov/compound/222542
https://pubchem.ncbi.nlm.nih.gov/compound/222542
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://akbis.gantep.edu.tr/yonetim/upload/files/200174-7533.pdf
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://www.scribd.com/document/690397018/Experiment-No-1-Density-of-Liquid
https://www.benchchem.com/product/b146529#physical-properties-of-ethylene-glycol-dibenzyl-ether
https://www.benchchem.com/product/b146529#physical-properties-of-ethylene-glycol-dibenzyl-ether
https://www.benchchem.com/product/b146529#physical-properties-of-ethylene-glycol-dibenzyl-ether
https://www.benchchem.com/product/b146529#physical-properties-of-ethylene-glycol-dibenzyl-ether
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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